3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide

• IUPAC Name: 3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C15H20N2O2/c1-11-7-12(2)9-13(8-11)15(19)16-10-14(18)17-5-3-4-6-17/h7-9H,3-6,10H2,1-2H3,(H,16,19)
• InChI Key: ZVYLBQCKRILMQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCC(=O)N2CCCC2)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide is a chemical compound with a molecular formula of C16H21N2O2. It is also known as URB597 and is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. The compound has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids. This leads to an increase in the levels of endocannabinoids in the brain, which may have a neuroprotective effect.
Biochemical and Physiological Effects
Research has shown that 3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide can increase levels of endocannabinoids in the brain, which may have a neuroprotective effect. It has also been shown to have analgesic and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide in lab experiments is its specificity for FAAH, which allows for more precise manipulation of endocannabinoid levels. However, the compound may have off-target effects and its long-term safety has not been fully established.

Future Directions

1. Investigating the potential use of 3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
2. Exploring the use of the compound in combination with other drugs to enhance its therapeutic effects.
3. Investigating the long-term safety of the compound and its potential side effects.
4. Developing more potent and selective FAAH inhibitors for use in research and therapeutic applications.
5. Investigating the potential use of 3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide in the treatment of addiction and substance abuse disorders.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide involves the reaction of 3,5-dimethylbenzoic acid with 2-pyrrolidone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with N-hydroxysuccinimide (NHS) and N,N-diisopropylethylamine (DIPEA) to form the final product.

Scientific Research Applications

Research on 3,5-dimethyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzamide has focused on its potential therapeutic applications. The compound has been shown to increase levels of endocannabinoids in the brain, which may have a neuroprotective effect. It has also been investigated for its potential use in the treatment of pain, anxiety, and depression.